Cas no 87317-06-4 (Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-)
87317-06-4 structure
Product Name:Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-
CAS No:87317-06-4
MF:C12H8ClN3O6S
MW:357.726420402527
CID:657409
PubChem ID:4380252
Update Time:2025-04-19
Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-
- N-(2-chloro-4-nitrophenyl)-3-nitrobenzenesulfonamide
- DTXSID40402640
- SCHEMBL10529379
- CHEMBL2272659
- 87317-06-4
-
- Inchi: 1S/C12H8ClN3O6S/c13-11-7-9(16(19)20)4-5-12(11)14-23(21,22)10-3-1-2-8(6-10)15(17)18/h1-7,14H
- InChI Key: WJPLBDWKVUTVQM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1NS(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 356.9822339g/mol
- Monoisotopic Mass: 356.9822339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 146Ų
Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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